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Audience: Researchers, scientists, and drug development professionals.

Introduction
JHU37160 is a potent and selective agonist for Designer Receptors Exclusively Activated by

Designer Drugs (DREADDs).[1][2][3] Specifically, it activates the Gq-coupled human M3

muscarinic DREADD (hM3Dq) and the Gi-coupled human M4 muscarinic DREADD (hM4Di).[1]

[2][3] A key advantage of JHU37160 is its high brain penetrance, allowing for robust and

reliable modulation of neuronal activity in freely moving animals following systemic

administration.[2][3] These characteristics make JHU37160 a valuable tool for preclinical

research aimed at dissecting the function of specific neural circuits in various physiological and

pathological processes. This document provides detailed application notes and protocols for

the use of JHU37160 in in vivo rodent studies.

Data Presentation
JHU37160 In Vitro Receptor Affinity and Potency

Receptor Parameter Value (nM) Cell Line

hM3Dq Ki 1.9 HEK-293

hM4Di Ki 3.6 HEK-293

hM3Dq EC50 18.5 HEK-293

hM4Di EC50 0.2 HEK-293
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Data sourced from multiple references.[1][2][3][4]

JHU37160 In Vivo Dosing and Effects in Rodents
Species

Dose Range
(mg/kg)

Route of
Administration

Observed
Effects

Notes

Mouse 0.01 - 1
Intraperitoneal

(IP)

Inhibition of

locomotor activity

in D1-hM3Dq

and D1-hM4Di

mice.[2][5][6]

No significant

locomotor effects

observed in wild-

type mice.[5][6]

Rat 0.01 - 0.3
Intraperitoneal

(IP)

Increased

hM3Dq-

stimulated

locomotion in

rats with hM3Dq

expression in

TH-expressing

neurons.[3]

Lower doses are

recommended to

avoid off-target

anxiogenic

effects.[7]

Rat 0.5 - 1
Intraperitoneal

(IP)

Dose-dependent

increase in

anxiety-like

behavior,

independent of

DREADD

expression.[7][8]

High doses

should be

avoided in

studies

investigating

anxiety.[7][8]

JHU37160 In Vivo DREADD Occupancy
Species Dose (mg/kg) Brain Region

DREADD
Occupancy

Mouse 0.1 Striatum ~15-20%

Rat 0.1 Cortex ~80%

Data sourced from multiple references.[5][9][10]
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Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of JHU37160 in
Mice
Materials:

JHU37160

Vehicle (e.g., sterile saline or 1x phosphate-buffered saline)

Sterile 1 ml syringes

Sterile 25-30 gauge needles

70% ethanol wipes

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of JHU37160 Solution:

Dissolve JHU37160 in the chosen vehicle to the desired final concentration. For example,

to achieve a dose of 0.1 mg/kg in a 25 g mouse with an injection volume of 10 ml/kg, the

concentration would be 0.01 mg/ml.

Ensure the solution is fully dissolved and at room temperature before injection.

Animal Restraint:

Gently restrain the mouse by grasping the loose skin at the scruff of the neck.

Secure the tail with the same hand to immobilize the lower body.

Injection Site Identification:

Turn the mouse to expose the abdomen.
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The injection site is in the lower right or left quadrant of the abdomen, avoiding the midline

to prevent damage to the bladder or cecum.

Injection:

Clean the injection site with a 70% ethanol wipe.

Insert the needle at a 15-20 degree angle with the bevel facing up.

Gently aspirate to ensure no fluid is drawn back, which would indicate entry into a blood

vessel or organ.

Slowly inject the JHU37160 solution.

Withdraw the needle and return the mouse to its home cage.

Post-injection Monitoring:

Observe the animal for any signs of distress or adverse reactions.

Protocol 2: Open Field Test for Locomotor and Anxiety-
Like Behavior in Rodents
Materials:

Open field arena (e.g., a square or circular arena with high walls to prevent escape)

Video recording and analysis software

70% ethanol or other appropriate cleaning solution

Procedure:

Acclimation:

Acclimate the animals to the testing room for at least 30 minutes before the start of the

experiment.

Experimental Setup:
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Clean the open field arena thoroughly with 70% ethanol between each animal to remove

any olfactory cues.

Ensure consistent lighting conditions throughout the experiment.

JHU37160 Administration:

Administer JHU37160 or vehicle via IP injection (as described in Protocol 1) at the

appropriate time before the test (e.g., 30 minutes prior).

Test Procedure:

Gently place the rodent in the center of the open field arena.

Immediately start the video recording.

Allow the animal to explore the arena for a predetermined period (typically 5-15 minutes).

The experimenter should remain out of the animal's sight to avoid influencing its behavior.

Data Analysis:

Using the video analysis software, quantify the following parameters:

Total distance traveled: A measure of general locomotor activity.

Time spent in the center zone vs. the periphery: A measure of anxiety-like behavior

(thigmotaxis). Rodents with higher anxiety levels tend to spend more time in the

periphery.

Number of entries into the center zone: Another measure of exploratory and anxiety-like

behavior.

Rearing frequency: The number of times the animal stands on its hind legs, an

exploratory behavior.

Mandatory Visualizations
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Signaling Pathways

hM3Dq (Gq-coupled) Pathway

hM4Di (Gi-coupled) Pathway
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(AC)

GIRK Channel
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↓ cAMP ↓ PKA

Neuronal Inhibition

K⁺ Efflux

Click to download full resolution via product page

Caption: Signaling pathways activated by JHU37160 upon binding to hM3Dq and hM4Di

DREADDs.

Experimental Workflow
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Caption: General experimental workflow for in vivo rodent studies using JHU37160.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2879511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

